Cas no 159590-03-1 (1H-Imidazole, 4-bromo-1-(methoxymethyl)-2-phenyl-)

• Product Name: 1H-Imidazole, 4-bromo-1-(methoxymethyl)-2-phenyl-
• CAS No: 159590-03-1
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD32642064
• CID: 3803571
• PubChem ID: 86178566
• Update Time: 2025-05-26

1H-Imidazole, 4-bromo-1-(methoxymethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-bromo-1-(methoxymethyl)-2-phenyl-
• 4-Bromo-1-(methoxymethyl)-2-phenyl-1H-imidazole
• 159590-03-1
• SY265607
• starbld0026916
• DTXSID501244270
• MFCD32642064

• MDL： MFCD32642064
• Inchi： 1S/C11H11BrN2O/c1-15-8-14-7-10(12)13-11(14)9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： GNBQNMLFABPHPC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(COC)C=C(Br)N=1

Computed Properties

• Exact Mass: 266.00548Da
• Monoisotopic Mass: 266.00548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazole, 4-bromo-1-(methoxymethyl)-2-phenyl-

4-Bromo-1-(methoxymethyl)-2-phenyl-1H-imidazole

4-Bromo-1-(methoxymethyl)-2-phenyl-1H-imidazole is a heterocyclic compound with the CAS registry number 159590-03-1. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The structure of this compound features a bromine atom at the 4-position, a methoxymethyl group at the 1-position, and a phenyl group at the 2-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-bromo-1-(methoxymethyl)-2-phenyl-1H-imidazole typically involves multi-step organic reactions. One common approach is the condensation of an appropriate aldehyde or ketone with ammonia or an amine derivative, followed by bromination and further functionalization to introduce the methoxymethyl and phenyl groups. The exact synthetic pathway may vary depending on the desired regiochemistry and stereochemistry of the final product.

Recent studies have highlighted the potential applications of 4-bromo-1-(methoxymethyl)-2-phenyl-1H-imidazole in various fields, including pharmaceuticals, agrochemicals, and materials science. Its imidazole core is known for its ability to act as a ligand in metal coordination complexes, which can exhibit interesting catalytic properties. For instance, researchers have explored its use as a catalyst in organic transformations such as alkene epoxidation and cyclopropanation.

In the pharmaceutical industry, 4-bromo-1-(methoxymethyl)-2-phenyl-1H-imidazole has been investigated for its potential as an antimicrobial agent. The bromine substituent introduces electron-withdrawing effects, which can enhance the compound's ability to disrupt bacterial cell membranes. Additionally, its methoxymethyl group provides hydrophilic properties that may improve its bioavailability.

Another area of interest is the use of this compound in agrochemicals. Its phenyl group contributes to hydrophobic interactions, which can enhance its ability to target specific enzymes or receptors in plants. Recent research has focused on its potential as a herbicide or fungicide, with promising results in laboratory studies.

From a materials science perspective, 4-bromo-1-(methoxymethyl)-2-phenyl-1H-imidazole has been studied for its role in constructing coordination polymers and metal organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

The reactivity of 4-bromo-1-(methoxymethyl)-2-phenyl-1H-imidazole is influenced by its substituents. The bromine atom at position 4 makes it susceptible to nucleophilic aromatic substitution under certain conditions. This reactivity can be exploited in designing new synthetic routes for more complex molecules. Similarly, the methoxymethyl group can undergo oxidation or reduction reactions, offering additional avenues for chemical modification.

In terms of spectroscopic characterization, this compound has been analyzed using techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These analyses provide insights into its electronic structure and stability under different conditions. For example, UV-vis spectroscopy reveals strong absorption bands corresponding to π→π* transitions within the imidazole ring.

Recent advancements in computational chemistry have also contributed to our understanding of 4-bromo-1-(methoxymethyl)-2-phenyl-1H-imidazole's properties. Quantum mechanical calculations have been used to predict its electronic structure, reactivity trends, and potential interactions with biological systems. These computational studies complement experimental work by providing a deeper insight into the molecular mechanisms underlying its behavior.

In conclusion, 4-bromo-1-(methoxymethyl)-2-phenyl-1H-imidazole is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable building block for designing new materials and pharmaceutical agents. As research continues to uncover its potential uses and properties, this compound is likely to play an increasingly important role in both academic and industrial settings.